Cas no 2227771-33-5 ((1S)-3-amino-1-(3-methylpyridin-4-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(3-methylpyridin-4-yl)propan-1-ol
• CAS No: 2227771-33-5
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6547407
• PubChem ID: 96849681
• Update Time: 2025-06-11

(1S)-3-amino-1-(3-methylpyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(3-methylpyridin-4-yl)propan-1-ol
• 2227771-33-5
• EN300-1776176

• Inchi： 1S/C9H14N2O/c1-7-6-11-5-3-8(7)9(12)2-4-10/h3,5-6,9,12H,2,4,10H2,1H3/t9-/m0/s1
• InChI Key： CWLVXLLCTOYBPZ-VIFPVBQESA-N
• SMILES： O[C@H](C1C=CN=CC=1C)CCN

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.1Ų

Additional information on (1S)-3-amino-1-(3-methylpyridin-4-yl)propan-1-ol

Introduction to Compound CAS No. 2227771-33-5: (1S)-3-Amino-1-(3-Methylpyridin-4-yl)propan-1-ol

(1S)-3-Amino-1-(3-methylpyridin-4-yl)propan-1-ol (CAS No. 2227771-33-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound is characterized by its unique structural features, including an amino group, a pyridine ring, and a chiral center, which collectively contribute to its biological activity and pharmacological properties.

The chemical structure of (1S)-3-amino-1-(3-methylpyridin-4-yl)propan-1-ol is composed of a pyridine ring substituted with a methyl group at the 3-position and an amino-substituted propanol moiety attached at the 4-position. The presence of the chiral center at the 1-position of the propanol chain imparts enantiomeric specificity, which is crucial for its biological activity. The enantiomeric purity of this compound is often achieved through asymmetric synthesis or resolution techniques, ensuring that the desired enantiomer is isolated for further study and application.

Recent studies have highlighted the potential of (1S)-3-amino-1-(3-methylpyridin-4-yl)propan-1-ol in various therapeutic areas. One notable area of research is its activity as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). The compound has been shown to exhibit affinity for specific receptors, such as nicotinic acetylcholine receptors (nAChRs), which are involved in cognitive function and neurodegenerative diseases. This property makes it a promising candidate for the development of treatments for conditions such as Alzheimer's disease and cognitive impairment.

In addition to its potential in CNS disorders, (1S)-3-amino-1-(3-methylpyridin-4-yl)propan-1-ol has also been investigated for its anti-inflammatory and analgesic properties. Preclinical studies have demonstrated that the compound can inhibit pro-inflammatory cytokines and reduce pain sensitivity in animal models. These findings suggest that it may have therapeutic potential in inflammatory diseases and chronic pain management.

The pharmacokinetic profile of (1S)-3-amino-1-(3-methylpyridin-4-yl)propan-1-ol has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research indicates that the compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life, which are essential for its development as an oral medication. However, further optimization may be necessary to enhance its stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (1S)-3-amino-1-(3-methylpyridin-4-yl)propan-1-ol in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These trials are crucial for advancing the compound through the drug development pipeline and ultimately bringing it to market as a novel therapeutic agent.

The synthesis of (1S)-3-amino-1-(3-methylpyridin-4-yl)propan-1-ol involves several steps, including the preparation of the chiral propanol intermediate and its subsequent coupling with a substituted pyridine derivative. Various synthetic routes have been explored to optimize yield and enantiomeric purity, with some methods employing catalytic asymmetric hydrogenation or enzymatic resolution techniques. The choice of synthetic strategy depends on factors such as cost-effectiveness, scalability, and environmental impact.

In conclusion, (1S)-3-amino-1-(3-methylpyridin-4-y l)propan - 1 - ol strong > (CAS No . 222777 - 5 ) represents a promising lead compound in medicinal chemistry due to its unique structural features and diverse biological activities . Ongoing research continues to uncover new applications for this compound , making it an exciting area of focus for both academic researchers and pharmaceutical companies . As more data becomes available from clinical trials , it is anticipated that ( 1 S ) - 3 - amino - 1 - ( 3 - methylpyridin - 4 - yl ) propan - 1 - ol will play a significant role in advancing therapeutic options for various diseases . p >